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molecular formula C9H9FO B1290011 5-Fluoro-2,3-dihydro-1H-inden-1-OL CAS No. 52085-92-4

5-Fluoro-2,3-dihydro-1H-inden-1-OL

Cat. No. B1290011
CAS RN: 52085-92-4
M. Wt: 152.16 g/mol
InChI Key: FFJGCSVJFOTPEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08436035B2

Procedure details

To a solution of 5-fluoroindanone (CAS#700-84-5, 0.942 g, 6.274 mmol) in methanol (15 mL) at 0° C. is added sodium borohydride (0.356 g, 9.411 mmol) in one portion. The cooling bath is removed and after 2 hours, the mixture is poured into water (100 mL) and the volatile organics are removed in vacuo. Extraction with dichloromethane, drying over magnesium sulfate, filtering through a cotton plug and concentration affords 5-fluoro-indan-1-ol, which is used in the next step without further purification.
Name
5-fluoroindanone
Quantity
0.942 g
Type
reactant
Reaction Step One
Name
sodium borohydride
Quantity
0.356 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
15 mL
Type
solvent
Reaction Step One
Name
5-fluoro-indan-1-ol

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[C:7](=[O:11])[CH2:6][CH2:5]2.[BH4-].[Na+]>CO>[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[CH:7]([OH:11])[CH2:6][CH2:5]2 |f:1.2|

Inputs

Step One
Name
5-fluoroindanone
Quantity
0.942 g
Type
reactant
Smiles
FC=1C=C2CCC(C2=CC1)=O
Name
sodium borohydride
Quantity
0.356 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
methanol
Quantity
15 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The cooling bath is removed and after 2 hours
Duration
2 h
ADDITION
Type
ADDITION
Details
the mixture is poured into water (100 mL)
CUSTOM
Type
CUSTOM
Details
the volatile organics are removed in vacuo
EXTRACTION
Type
EXTRACTION
Details
Extraction with dichloromethane
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
drying over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtering through a cotton plug and concentration

Outcomes

Product
Name
5-fluoro-indan-1-ol
Type
product
Smiles
FC=1C=C2CCC(C2=CC1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.